Cas no 1806786-98-0 (Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1806786-98-0
• MF: C₁₁H₉ClF₅NO₃
• MW: 333.639079809189
• CID: 4844682
• Update Time: 2025-05-19

Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H9ClF5NO3/c1-20-7(19)2-5-4-18-10(21-11(15,16)17)6(3-12)8(5)9(13)14/h4,9H,2-3H2,1H3
• InChI Key： NZCBKZKWHFSELV-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(CC(=O)OC)C=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate

Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806786-98-0): A Comprehensive Overview

Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate, identified by its CAS number 1806786-98-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, presents a unique blend of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular framework of Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate encompasses a pyridine core substituted with multiple electronegative and electron-withdrawing groups. The presence of a chloromethyl group at the 3-position, a difluoromethyl group at the 4-position, and a trifluoromethoxy group at the 2-position contributes to its distinct chemical properties and reactivity. These substituents not only influence the compound's solubility and stability but also play a crucial role in its interactions with biological targets.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel therapeutic agents that incorporate fluorinated pyridine derivatives. The fluorine atoms in these compounds are known to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles, making them highly desirable in drug design. The synthesis and application of Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate aligns with these trends, offering a versatile building block for the development of next-generation drugs.

The chloromethyl moiety in the compound's structure is particularly noteworthy due to its reactivity. It serves as a versatile handle for further functionalization through nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. This feature makes Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate an invaluable intermediate in synthetic chemistry, facilitating the construction of complex molecular architectures.

The difluoromethyl group is another critical feature that contributes to the compound's unique properties. Fluorinated compounds are well-documented for their ability to improve drug-like properties such as lipophilicity, solubility, and bioavailability. Additionally, fluorine atoms can influence electronic effects, thereby modulating the reactivity and selectivity of chemical transformations. The presence of two fluorine atoms in this compound enhances its potential as a pharmacophore, making it an attractive candidate for medicinal chemistry applications.

The trifluoromethoxy group adds another layer of complexity to the molecular structure of Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate. This substituent is known for its ability to enhance binding affinity to biological targets due to its strong electron-withdrawing effects. Furthermore, it can influence the compound's metabolic stability by resisting hydrolysis and oxidation processes. These properties make it an excellent choice for designing drugs with improved pharmacokinetic profiles.

The synthesis of Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the functionalization of a pyridine precursor, followed by sequential introduction of the various substituents. Each step requires careful optimization to ensure high yield and purity, underscoring the compound's complexity and the expertise required for its synthesis.

In recent studies, researchers have explored the potential applications of derivatives derived from Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate in various therapeutic areas. For instance, compounds bearing similar structural motifs have shown promise in treating neurological disorders by modulating neurotransmitter receptors. Additionally, they have been investigated for their anti-inflammatory and anticancer properties.

The biological activity of these derivatives is often attributed to their ability to interact with specific enzymes and receptors within biological systems. The fluorinated pyridine core serves as a key pharmacophore that enhances binding affinity and selectivity. Furthermore, the presence of multiple functional groups allows for fine-tuning of biological activity through structural modifications.

The pharmaceutical industry continues to invest heavily in fluorinated pyridine derivatives due to their potential therapeutic benefits. The development of new synthetic methodologies has further facilitated access to these compounds, enabling more efficient production processes. As a result, researchers are increasingly exploring novel applications for derivatives derived from compounds like Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate.

The future prospects for this compound are promising, with ongoing research aimed at uncovering new therapeutic applications and optimizing synthetic routes. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact selectively with disease-causing targets. In this context, compounds like Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-acetate will remain at the forefront of pharmaceutical innovation.